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Compound of Interest

Compound Name: D-Mannose-3-13C

Cat. No.: B15556081 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with D-Mannose-6-13C. The following procedures and

data are designed to ensure safe handling, storage, and disposal of this stable isotope-labeled

compound.

Physicochemical and Safety Data
While a specific Safety Data Sheet (SDS) for D-Mannose-6-13C is not readily available, the

isotopic labeling with 13C does not significantly alter its chemical properties or hazards

compared to unlabeled D-Mannose.[1][2] D-Mannose is not classified as a hazardous

substance.[2][3] The following table summarizes key quantitative data.
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Property Value Source(s)

Molecular Formula ¹³C₆H₁₂O₆ [4]

Molecular Weight 186.11 g/mol [4]

Appearance White crystalline powder [1][2][5]

Melting Point 133 °C (lit.) [4][5]

Solubility Soluble in water [1][2][6]

Storage Temperature
Room temperature, away from

light and moisture

Isotopic Purity ≥98 atom % ¹³C

Personal Protective Equipment (PPE)
To minimize exposure and prevent contamination, the following personal protective equipment

should be worn when handling D-Mannose-6-13C:

Lab Coat: A standard laboratory coat is required to protect clothing and skin from dust and

spills.[1][7]

Eye Protection: Safety glasses or goggles should be worn to protect the eyes from dust

particles.[1][5]

Gloves: Wear appropriate protective gloves, such as powder-free nitrile gloves, to prevent

skin contact.[1][7]

Operational Protocols
Adherence to the following step-by-step procedures will ensure the safe handling and storage

of D-Mannose-6-13C.

Handling Procedure
Ventilation: Handle the compound in a well-ventilated area or a chemical fume hood to

minimize inhalation of dust.[3]
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Avoid Dust Formation: Take care to avoid the creation of dust when handling the powder.[5]

[6]

Prevent Contamination: Use clean spatulas and weigh boats. Change gloves frequently,

especially if they come into contact with other surfaces, to avoid cross-contamination of

samples.[7]

General Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly with

soap and water after handling the compound.[2]

Storage Protocol
Container: Keep the container tightly sealed to protect it from moisture and contamination.[2]

[5]

Storage Conditions: Store the compound in a cool, dry, and well-ventilated place.[2][5]

Incompatible Materials: Store away from strong oxidizing agents.[2][5]

Disposal Plan
Proper disposal of D-Mannose-6-13C is essential for laboratory safety and environmental

compliance.

Waste Identification and Segregation
Uncontaminated Waste: If the D-Mannose-6-13C waste is pure and not mixed with any

hazardous materials, it can be disposed of as non-hazardous chemical waste.[1]

Contaminated Waste: If the compound is mixed with hazardous substances (e.g., solvents,

other chemicals), the resulting mixture must be treated as hazardous waste.[1] The disposal

protocol should then follow the guidelines for the hazardous component(s).

Disposal Procedure
Packaging: Place the solid waste in a clearly labeled and sealed container.[1] The label

should include the chemical name ("D-Mannose-6-13C Waste") and the date.
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Record Keeping: Maintain a log of the disposed chemical, including the quantity and date of

disposal, as part of your laboratory's chemical inventory or waste log.[1]

Collection: Dispose of the sealed container according to your institution's specific guidelines

for non-hazardous or hazardous chemical waste. Do not dispose of it in the regular trash or

down the drain.[8]

Emergency Procedures
In case of accidental exposure or spillage, follow these first-aid and cleanup measures.

First-Aid Measures
Eye Contact: Immediately rinse eyes with plenty of water for at least 15 minutes, including

under the eyelids.[1][6] If irritation persists, seek medical attention.

Skin Contact: Wash the affected area immediately with plenty of soap and water.[1][6]

Inhalation: Move the affected person to fresh air. If breathing is difficult, seek medical

attention.[3]

Ingestion: Wash out the mouth with water. Do not induce vomiting.[3] Seek medical attention

if discomfort occurs.[6]

Spill Cleanup
Containment: For a dry spill, carefully sweep or vacuum the powder, avoiding dust

generation.[2][6]

Collection: Place the collected material into a sealed and labeled container for disposal.[1][2]

Decontamination: Clean the spill area with water and a cloth.[1][6]

Workflow for Handling and Disposal of D-Mannose-
6-13C
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Caption: Workflow for the safe handling and disposal of D-Mannose-6-13C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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